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Compound of Interest

Compound Name: Carfentrazon-ethyl-d5

CAS No.: 2140327-60-0

Cat. No.: B15559564

Get Quote

In the analysis of the herbicide Carfentrazone-ethyl, achieving a low limit of quantification

(LOQ) is critical for ensuring food safety and environmental monitoring. This guide provides a

comparative overview of the LOQ for Carfentrazone-ethyl in various matrices and details the

analytical methodologies employed. While a specific LOQ for the deuterated internal standard,

Carfentrazone-ethyl-d5, is not explicitly established in the provided literature, its use is integral

to the accuracy and precision of the methods described for the non-labeled parent compound.

The LOQ values presented herein for Carfentrazone-ethyl serve as a benchmark for analytical

performance.

Comparative Limit of Quantification Data
The LOQ for Carfentrazone-ethyl has been established in different environmental and

agricultural matrices through rigorous method validation studies. The following table

summarizes these findings, offering a clear comparison of analytical sensitivity across various

sample types.
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Matrix Analyte Method
Limit of
Quantification
(LOQ)

Reference

Soil

Carfentrazone-

ethyl and its five

soil metabolites

GC-MSD 5 µg/kg (ppb) [1][2]

Loamy Sand Soil

Carfentrazone-

ethyl and its

transformation

products

GC-MS 5 µg/kg (ppb) [2]

Saltwater

(filtered and

unfiltered)

F8426 Technical

(Carfentrazone-

ethyl)

LC-UV/VIS

Not explicitly

stated, but

determined from

the response of

the lowest

concentration

standard.

[3]

Water

Carfentrazone-

ethyl

enantiomers

HPLC 0.0025 mg/kg [4]

Soil

Carfentrazone-

ethyl

enantiomers

HPLC 0.05 mg/kg [4]

Wheat

Carfentrazone-

ethyl

enantiomers

HPLC 0.05 mg/kg [4]

General Food

Commodities

Carfentrazone-

ethyl and its

metabolites

Gas

Chromatography

Method allows

monitoring at or

above tolerance

levels.

[5]
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The determination of the LOQ for Carfentrazone-ethyl typically involves a comprehensive

validation of the analytical method. Below are the key steps outlined in the cited literature for

soil analysis, which would be analogous for analyses incorporating Carfentrazone-ethyl-d5 as

an internal standard.

Sample Preparation and Extraction for Soil Samples
Fortification: Untreated control soil samples are fortified with known amounts of

Carfentrazone-ethyl and its metabolites.[1] Fortification levels typically range from the

expected LOQ (e.g., 5 ppb) to higher concentrations (e.g., 50 ppb).[1]

Extraction: The soil samples are subjected to an initial extraction by refluxing with an

acetonitrile/water mixture.[1][6]

Solvent Removal: The acetonitrile is removed from the extract by rotary evaporation, leaving

the aqueous sample.[1]

Acidification and Cleanup: The remaining aqueous sample is acidified and then cleaned

using C18 Solid Phase Extraction (SPE).[1]

Derivatization and Analysis
Methylation: The extract is derivatized with diazomethane/ether followed by pyridine and

acetic anhydride to methylate the acid metabolites.[1][6]

Concentration: The derivatized sample is concentrated prior to analysis.[1]

Quantitation: The final analysis is performed using capillary gas chromatography coupled

with a mass selective detector (GC-MSD).[1]

Analytical Workflow Visualization
The following diagram illustrates the general workflow for the determination of Carfentrazone-

ethyl and its metabolites in soil, a process in which Carfentrazone-ethyl-d5 would be introduced

as an internal standard at the beginning of the sample preparation.
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Caption: Workflow for Carfentrazone-ethyl analysis in soil.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. epa.gov [epa.gov]

2. epa.gov [epa.gov]

3. epa.gov [epa.gov]

4. researchgate.net [researchgate.net]

5. Carfentrazone-ethyl | C15H14Cl2F3N3O3 | CID 86222 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. epa.gov [epa.gov]

To cite this document: BenchChem. [Limit of Quantification for Carfentrazone-ethyl: A
Comparative Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15559564/docs#limit-of-quantification-for-
carfentrazone-ethyl-a-comparative-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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